Cas no 1133-96-6 (3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoic acid)

• Product Name: 3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoic acid
• CAS No: 1133-96-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD02684433
• CID: 117457
• PubChem ID: 1512520
• Update Time: 2025-04-18

3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoic acid
• 1H-Pyrrole-3-propanoicacid, 5-formyl-2,4-dimethyl-
• 3-(2,4-DIMETHYL-5-FORMYL-1H-PYRROLE-3-YL)PROPANOIC ACID
• MFCD02684433
• 3-(2,4-Dimethyl-5-formal-1H-pyrrole-3-yl)propanoic acid
• AS-36068
• 1133-96-6
• 4,5-Diamino-1-(2-Hydroxyethyl) Pyrazole Suflate
• SB62666
• 4-carboxyethyl-3,5-dimethyl-2-formylpyrrole
• 3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoicacid
• DTXSID40363702
• BAA13396
• 2-formyl-3,5-dimethyl-4-(2-carboxyethyl)pyrrole
• 3-(2-Carboxyethyl)-2,4-dimethyl-5-formylpyrrole
• SCHEMBL1981272
• 3-(2,4-DIMETHYL-5-FORMYL-1H-PYRROLE-3-YL)PROPANOIC ACID, 95%
• 3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)-propionic acid
• 3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propionic acid
• RUILENPFHDHTRC-UHFFFAOYSA-N
• CS-0172063
• AKOS006343002
• AMY25040

• MDL： MFCD02684433
• Inchi： 1S/C10H13NO3/c1-6-8(3-4-10(13)14)7(2)11-9(6)5-12/h5,11H,3-4H2,1-2H3,(H,13,14)
• InChI Key： RUILENPFHDHTRC-UHFFFAOYSA-N
• SMILES： OC(CCC1=C(C)NC(C=O)=C1C)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 391°C at 760 mmHg
• Flash Point: 190.2±27.9 °C
• Refractive Index: 1.592
• PSA: 70.16000
• LogP: 1.46120
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(5-Formyl-2,4-dimethyl-1H-pyrrol-3-yl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes